Cas no 6949-80-0 ( )

• Product Name: &nbsp
• CAS No: 6949-80-0
• MF: C₁₂H₁₅NO₄S
• MW: 269.31680226326
• CID: 973796
• PubChem ID: 229299
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(benzenesulfonamido)cyclopentane-1-carboxylic acid
• 1-[(phenylsulfonyl)amino]cyclopentanecarboxylic acid
• AC1L5H01
• AC1Q6VQ4
• AR-1B8843
• CTK5D0168
• KST-1B8903
• NSC22853
• NSC-22853
• DTXSID50281741
• Z385443222
• 1-BENZENESULFONAMIDOCYCLOPENTANE-1-CARBOXYLIC ACID
• EN300-7544072
• SCHEMBL14676227
• 6949-80-0
• G53695
•  

• Inchi： 1S/C12H15NO4S/c14-11(15)12(8-4-5-9-12)13-18(16,17)10-6-2-1-3-7-10/h1-3,6-7,13H,4-5,8-9H2,(H,14,15)
• InChI Key： DMFCMDXNOIVPQM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1(C(=O)O)CCCC1)(=O)=O

Computed Properties

• Exact Mass: 269.07225
• Monoisotopic Mass: 269.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 83.47
• LogP: 2.83400